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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of lead
oxalate dihydrate (PbC204-2H20), a compound of interest in various chemical and material
science applications. This document details its crystallographic parameters, molecular
geometry, and the experimental protocols for its synthesis and characterization.

Crystal Structure and Properties

Lead oxalate dihydrate possesses a polymeric structure.[1][2] The crystal system has been
identified as triclinic.[1][3] Within this structure, channels are formed by lead(ll) ions (Pb2*) and
oxalate ions (C20427), which are elongated along the[1] crystallographic axis.[1][2] These
channels host two distinct types of water molecules: one that is weakly coordinated to the lead
ions and another that acts as water of crystallization.[1][2]

The coordination sphere of the Pb2* cation is comprised of seven oxygen atoms, forming a
distorted square antiprism with a missing vertex.[2] It is theorized that the unshared electron
pair of the lead ion is directed towards this vacant position.[2] The oxalate anion is nearly flat
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and coordinates to four Pb2* cations.[2] Two of these coordinating cations form chelate rings
with mirror symmetry, exhibiting Pb-O bond distances of approximately 2.5 A.[2]

Table 1: Crystallographic Data for Lead Oxalate Dihydrate

Parameter Value
Chemical Formula PbC204:2H20
Crystal System Triclinic
Space Group P1

a 6.008 A

b 6.671 A

c 8.493 A

a 74.70°

B 74.33°

Y 80.98°
Unit Cell Volume 314.41 As
z 2

Density (calculated) 3.69 g/cm?3

Data sourced from Wikipedia, referencing a study on the trihydrate, which provides the most
complete dataset found. It is important to note the potential discrepancy in the degree of
hydration.[4]

Experimental Protocols

Several methods have been employed for the synthesis of lead oxalate dihydrate crystals.

Method 1: Gel Diffusion Technique
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This technique is effective for growing larger single crystals by controlling the nucleation rate.[1]

[3]
o Materials:

o Lead(ll) nitrate (Pb(NO3)2)

[¢]

Sodium oxalate (Naz2C204)

o

Sodium silicate (NazSiOs)

[e]

Nitric acid (HNO3s)

o

U-tube glass apparatus[1][3]
e Procedure:

o Asilica gel is prepared by acidifying a solution of sodium silicate with nitric acid to a
specific pH (e.g., pH 4.8 was found to be optimal in one study).[3]

o The gel is allowed to set in a U-tube for several days.[3]

o Agqueous solutions of lead(ll) nitrate (e.g., 0.1 M) and sodium oxalate (e.g., 0.1 M) are then
carefully added to opposite arms of the U-tube.[1][3]

o The reactants diffuse slowly through the gel, leading to the formation of lead oxalate
dihydrate crystals over a period of several weeks.[1][3] The duration of the experiment can
influence the crystal morphology, with shorter times yielding acicular dendritic crystals and
longer times producing polyhedral crystals.[1]

Method 2: Slow Diffusion in a Reactor

This method involves the slow diffusion of reactant solutions into a reactor containing a salt
solution.[2]

o Materials:

o Lead(ll) nitrate (Pb(NOs)2) (0.1 M)
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o Sodium oxalate (Na2C204) (0.1 M)
o Sodium nitrate (NaNOs) (0.1 M)

e Procedure:

o Aqueous solutions of 0.1 M sodium oxalate and 0.1 M lead(ll) nitrate are allowed to diffuse
slowly into a reactor filled with an aqueous solution of 0.1 M sodium nitrate.[2][3]

o This method has been shown to yield single crystals of lead oxalate dihydrate.[2]

The determination of the crystal structure of lead oxalate dihydrate is primarily achieved
through X-ray diffraction (XRD) techniques.

» Single-Crystal X-ray Diffraction: This is the definitive method for determining the precise
atomic arrangement, unit cell dimensions, and space group of a crystalline material.

o Powder X-ray Diffraction (PXRD): PXRD is used to identify the crystalline phases present in
a sample and to confirm the purity of the synthesized material.[1][3][5] The resulting
diffraction pattern can be compared to standard reference patterns from databases like the
International Centre for Diffraction Data (ICDD).[5]

Data Presentation

Table 2: Selected Interatomic Distances and Angles

Bond/Contact Distance (A)
Pb—O (chelate) ~2.5
Pb—Pb 6.47
Pb—Pb (common edge) 4.39
0O(2w)---O(1) (hydrogen bond) 2.93

Data sourced from Virovets et al. (1993).[2]

Logical Relationships and Workflows
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The synthesis and characterization of lead oxalate dihydrate follow a logical experimental
workflow.

Synthesis

Prepare Reactant Solutions Prepare Growth Medium
(Pb(NOs3)2 and Na2C204) (e.g., Silica Gel)

Crystal Growth via
Slow Diffusion

Characterization

Isolate and Dry Crystals

Powder X-Ray Diffraction (PXRD) Single-Crystal X-Ray Diffraction

Structural Analysis

Click to download full resolution via product page

Figure 1. Experimental workflow for the synthesis and characterization of lead oxalate
dihydrate.

This diagram illustrates the sequential steps from the preparation of precursor solutions and
the growth medium to the crystallization process and subsequent structural analysis using X-
ray diffraction techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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